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Compound of Interest

Compound Name: Dihydroxytartaric acid

Cat. No.: B1585207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Racemic dihydroxytartaric acid, systematically known as racemic 2,2,3,3-

tetrahydroxybutanedioic acid, is a complex organic compound with potential applications in

various scientific fields, including pharmaceuticals. This technical guide provides a

comprehensive overview of its core properties, including its physicochemical characteristics,

synthesis, and potential biological relevance. It is important to distinguish this compound from

the more commonly known racemic tartaric acid (a mixture of D- and L-2,3-

dihydroxybutanedioic acid). Racemic dihydroxytartaric acid possesses a unique structure

with hydroxyl groups on all four carbon atoms of the butanedioic acid backbone.

Core Properties
Physicochemical Properties
The quantitative data available for racemic dihydroxytartaric acid (CAS Number: 76-30-2) is

limited. The following table summarizes the key physicochemical properties of 2,2,3,3-

tetrahydroxybutanedioic acid. It is important to note that some of these properties are

computed and may not have been experimentally verified for the racemic mixture specifically.
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Property Value Source

Molecular Formula C₄H₆O₈ --INVALID-LINK--[1]

Molecular Weight 182.09 g/mol --INVALID-LINK--[1]

Appearance White crystalline powder
Inferred from related

compounds

Melting Point
~114-115 °C (with

decomposition)
--INVALID-LINK--

Boiling Point
514.2 °C at 760 mmHg

(Predicted)
--INVALID-LINK--[2]

Density 2.462 g/cm³ (Predicted) --INVALID-LINK--[2]

Solubility

Highly soluble in water;

aqueous solution decomposes

upon heating.

--INVALID-LINK--

pKa (Predicted) pKa₁: 1.55, pKa₂: 2.59 --INVALID-LINK--

XLogP3 (Predicted) -3.4 --INVALID-LINK--[1]

CAS Number 76-30-2 --INVALID-LINK--[1]

IUPAC Name
2,2,3,3-

tetrahydroxybutanedioic acid
--INVALID-LINK--[1]

Synonyms
Tetrahydroxysuccinic acid,

Dioxytartaric acid
--INVALID-LINK--[1]

Spectroscopic Data
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Spectroscopy Data Source

FTIR (KBr Pellet) Available --INVALID-LINK--

Mass Spectrum (EI)
Data available for tartaric acid

(different compound)
--INVALID-LINK--

¹H NMR
Data available for tartaric acid

(different compound)
--INVALID-LINK--[3]

¹³C NMR
Data available for tartaric acid

(different compound)
--INVALID-LINK--[4]

Experimental Protocols
Synthesis of Dihydroxytartaric Acid from
Dihydroxymaleic Acid
A historical method for the synthesis of dihydroxytartaric acid involves the oxidation of

dihydroxymaleic acid. The following protocol is based on a procedure described in historical

chemical literature.

Materials:

Crystallized dihydroxymaleic acid (C₄H₄O₆·2H₂O)

Glacial acetic acid

Bromine

Solid potassium hydroxide (for vacuum desiccation)

Procedure:

Crystallized dihydroxymaleic acid is triturated with 4 to 5 times its weight of glacial acetic

acid.

The mixture is cooled, and bromine is gradually added in a quantity slightly exceeding the

theoretical amount required for the reaction (1 mole of dihydroxymaleic acid to 1 mole of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://hmdb.ca/spectra/nmr_one_d/1621
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxybutanedioic-Acid
https://www.benchchem.com/product/b1585207?utm_src=pdf-body
https://www.benchchem.com/product/b1585207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bromine).

During the addition of bromine, fumes of hydrogen bromide are evolved. The

dihydroxymaleic acid, which is nearly insoluble in cold glacial acetic acid, dissolves as the

oxidation proceeds.

The solution is allowed to stand for one to two hours.

The solution is then vigorously stirred, which causes the dihydroxytartaric acid to separate

as a heavy, white, crystalline powder.

The resulting crystalline powder is collected.

For further purification, the product can be dissolved in water and concentrated in a vacuum

desiccator over solid potassium hydroxide to yield the pure acid.

Reaction: C₄H₄O₆ + 2H₂O + Br₂ → C₄H₆O₈ + 2HBr

Note: This protocol is adapted from historical literature and may require optimization and

modern safety precautions.

Fenton's Reagent Oxidation of Tartaric Acid
(Conceptual)
The oxidation of tartaric acid using Fenton's reagent (a solution of hydrogen peroxide and an

iron catalyst) is a known reaction that produces various oxidation products. While a specific

protocol for the high-yield synthesis of dihydroxytartaric acid via this method is not well-

established, the general principle involves the generation of hydroxyl radicals that can oxidize

the tartaric acid. The reaction is complex and can lead to the formation of dihydroxymaleic acid

and other degradation products.[5][6][7][8]

Conceptual Workflow:
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Caption: Conceptual workflow for the oxidation of tartaric acid using Fenton's reagent.

Potential Biological Significance and Applications
The biological activities of racemic dihydroxytartaric acid are not well-documented. However,

based on the activities of structurally similar compounds, some potential areas of interest for

researchers can be proposed.

Antioxidant Activity
Many polyhydroxylated carboxylic acids exhibit antioxidant properties. The multiple hydroxyl

groups on the dihydroxytartaric acid molecule could potentially act as radical scavengers,

donating hydrogen atoms to neutralize free radicals. This proposed mechanism is similar to

that of other phenolic and polyhydroxy antioxidants.

Proposed Antioxidant Mechanism:

Free Radical (R•)

Radical Scavenging

Dihydroxytartaric
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Caption: Proposed mechanism of free radical scavenging by dihydroxytartaric acid.
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Use in Drug Formulation and as a Chiral Intermediate
Tartaric acid and its derivatives are widely used in the pharmaceutical industry as excipients,

buffering agents, and chiral resolving agents.[9] While specific applications for racemic

dihydroxytartaric acid are not established, its properties as a polyhydroxy carboxylic acid

suggest potential utility in drug formulation, for example, to enhance solubility or stability of

active pharmaceutical ingredients. Furthermore, its chiral nature, although racemic in this

context, indicates its potential as a starting material for the synthesis of other chiral molecules.

Conclusion
Racemic dihydroxytartaric acid is a compound with a unique chemical structure that remains

relatively underexplored. While detailed experimental data and biological studies are scarce, its

relationship to other well-known carboxylic acids suggests potential for future research and

applications. This guide provides a foundational summary of the current knowledge and

highlights the need for further investigation into the synthesis, properties, and biological

activities of this intriguing molecule to unlock its full potential for researchers, scientists, and

drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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